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Compound of Interest

Compound Name: Sulfinol D

CAS No.: 63665-16-7

Cat. No.: B14493412

Get Quote

These application notes provide a detailed overview of the Sulfinol-D process, a widely used

technology for the removal of acid gases from sour gas streams. The content is tailored for

researchers, scientists, and drug development professionals who may encounter gas treatment

and purification processes in their work.

1. Introduction

The Sulfinol process is a regenerative gas treating technology that utilizes a hybrid solvent to

remove hydrogen sulfide (H₂S), carbon dioxide (CO₂), carbonyl sulfide (COS), mercaptans,

and other organic sulfur compounds from natural, refinery, and synthesis gas streams.[1][2]

The "D" designation in Sulfinol-D indicates the use of Di-isopropanolamine (DIPA) as the

chemical solvent component.[1] This process is particularly advantageous due to its high acid

gas removal capacity and lower energy requirements for solvent regeneration compared to

purely chemical solvent systems.[3][4] The hybrid nature of the solvent, combining both a

chemical and a physical solvent, allows for efficient removal of a broad range of sulfur-

containing impurities.[1][3]

2. Process Description
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A typical Sulfinol-D unit operates in a continuous, closed-loop cycle involving two main stages:

absorption and regeneration (stripping).

Absorption: Sour gas enters the bottom of the absorber column (contactor) and flows

upward, counter-current to the lean Sulfinol-D solvent, which is introduced at the top.[4] The

intimate contact between the gas and the solvent, facilitated by trays or packing within the

column, allows for the selective absorption of acid gases and other sulfur compounds into

the solvent. This absorption occurs through a combination of chemical reaction with DIPA

and physical dissolution in Sulfolane. The treated sweet gas, now depleted of the target

impurities, exits from the top of the absorber.

Regeneration: The "rich" solvent, laden with the absorbed acid gases, exits the bottom of the

absorber and is preheated in a lean/rich solvent heat exchanger.[4] It then flows to the

regenerator (stripper), where the absorbed acid gases are removed from the solvent. This is

achieved by applying heat, typically through a reboiler, and reducing the pressure, which

reverses the absorption reactions and releases the dissolved gases.[4] The liberated acid

gases, along with steam, exit the top of the regenerator.

Solvent Recirculation: The regenerated "lean" solvent is pumped from the bottom of the

regenerator, cooled in the lean/rich solvent heat exchanger and then further cooled in a lean

solvent cooler before being recirculated back to the top of the absorber, thus completing the

cycle.[3] The acid gas stream from the regenerator is cooled to condense any water vapor,

and the sour water is typically returned to the system as reflux, while the concentrated acid

gas is sent for further processing, such as in a Claus plant for sulfur recovery.[4]

3. Data Presentation

The operational parameters and solvent composition of a Sulfinol-D unit can be tailored to

specific feed gas conditions and desired treated gas specifications.[1] Below is a table

summarizing typical quantitative data for the process.
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Parameter Typical Value Unit Reference(s)

Solvent Composition

Di-isopropanolamine

(DIPA)
30 - 45 wt % [4]

Sulfolane 40 - 60 wt % [4]

Water 5 - 15 wt % [4]

Operating Conditions

Absorber Inlet

Temperature
45 - 52 °C [5]

Regenerator Bottom

Temperature
Varies °C

Treated Gas H₂S

Specification
< 4 ppmv [6]

Treated Gas Total

Sulfur
< 40 ppmv [1]

4. Experimental Protocols

Detailed, proprietary experimental protocols for the Sulfinol-D process are not publicly

available. However, routine monitoring and control of the unit would involve a suite of standard

analytical techniques to ensure optimal performance, prevent corrosion, and minimize solvent

degradation. The following outlines the types of experimental procedures typically employed:

Solvent Analysis:

Amine Concentration (DIPA): Titration with a standard acid (e.g., HCl) is a common

method to determine the concentration of the amine component. This ensures the

chemical absorption capacity of the solvent is maintained.

Sulfolane Concentration: Gas chromatography (GC) or high-performance liquid

chromatography (HPLC) can be used to determine the concentration of the physical

solvent component.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://netl.doe.gov/research/coal/energy-systems/gasification/gasifipedia/sulfinol
https://netl.doe.gov/research/coal/energy-systems/gasification/gasifipedia/sulfinol
https://netl.doe.gov/research/coal/energy-systems/gasification/gasifipedia/sulfinol
https://www.scribd.com/document/352470426/Sulfinol-D-Evaluation
http://gasprocessingnews.com/articles/2019/02/achieve-higher-operational-efficiency-with-amine-system-improvements/
https://netl.doe.gov/sites/default/files/2021-04/Sulfinol%20Speight.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14493412?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water Content: Karl Fischer titration is the standard method for accurately measuring the

water content in the solvent, which is crucial for process performance and preventing

issues like foaming.[3]

Acid Gas Loading: The amount of acid gas absorbed in the rich solvent is a key

performance indicator. This is typically determined by titration or by using specialized

analytical equipment to measure the evolved gas upon acidification.

Gas Analysis:

Inlet and Outlet Gas Composition: Gas chromatography is used to measure the

concentration of H₂S, CO₂, mercaptans, and other sulfur compounds in the sour gas feed

and the treated sweet gas. This data is essential for verifying that the unit is meeting the

required product specifications.

Contaminant Monitoring:

Heat Stable Salts (HSS): Ion chromatography is used to measure the concentration of

heat stable salts, which can form from the reaction of the amine with strong acids and can

lead to corrosion and reduced solvent capacity.

Degradation Products: Techniques like GC-MS (Gas Chromatography-Mass

Spectrometry) or LC-MS (Liquid Chromatography-Mass Spectrometry) can be employed

to identify and quantify solvent degradation products. For instance, in Sulfinol-D, the

formation of oxazolidone can be a concern.[6]

5. Mandatory Visualization
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Caption: Process flow diagram of a typical Sulfinol-D gas treating unit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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